4-ethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide

• IUPAC Name: 4-ethoxy-N-[1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)pyridin-3-yl]benzamide
• InChI: InChI=1S/C20H23N3O4/c1-3-27-16-8-6-14(7-9-16)18(24)21-17-12-15(13-22(2)20(17)26)19(25)23-10-4-5-11-23/h6-9,12-13H,3-5,10-11H2,1-2H3,(H,21,24)
• InChI Key: DYUXGELXFAKZOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC(=CN(C2=O)C)C(=O)N3CCCC3
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

4-ethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide is a useful research compound. Its molecular formula is C20H23N3O4 and its molecular weight is 369.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems involved compounds similar to 4-ethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide. These compounds serve as synthons for various polyheterocyclic systems, highlighting their utility in diverse synthetic pathways (Bakhite et al., 2005).
• The compound has been utilized in the synthesis of nootropic agents, indicating its potential in developing cognitive-enhancing drugs (Valenta et al., 1994).

Photocatalytic Degradation Studies

• A study on the TiO2 photocatalytic degradation of Pyridine in water involved compounds structurally related to 4-ethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide. This research is significant for environmental chemistry, especially in the degradation of harmful chemicals in water (Maillard-Dupuy et al., 1994).

Pharmaceutical Research

• In pharmaceutical research, similar compounds have been investigated for their neuroleptic activity, implying potential applications in treating psychiatric disorders (Iwanami et al., 1981).
• The compound's derivatives have been explored as nonsteroidal progesterone receptor modulators, highlighting their potential in hormonal therapies (Xiao Yong-mei, 2013).

Crystallography and Solid-State Studies

• Crystallographic studies have been conducted on similar compounds to understand their solid-state conformations, which is crucial for understanding their pharmacokinetic properties (Yanagi et al., 2000).

Applications in Organic Chemistry

• In organic chemistry, compounds structurally related to 4-ethoxy-N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-dihydropyridin-3-yl)benzamide have been used in palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions, demonstrating their versatility in complex organic syntheses (Bacchi et al., 2005).